Cas no 2228389-35-1 (2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol
• CAS No: 2228389-35-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6359229
• PubChem ID: 165626432
• Update Time: 2025-10-25

2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol
• [2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanol
• EN300-1796957
• 2228389-35-1

• Inchi： 1S/C10H16N2O/c1-9(2)6-10(9,7-13)8-11-4-5-12(8)3/h4-5,13H,6-7H2,1-3H3
• InChI Key： SKPNJYDQSVBBEW-UHFFFAOYSA-N
• SMILES： OCC1(C2=NC=CN2C)CC1(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol (CAS No. 2228389-35-1)

2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol, with the CAS number 2228389-35-1, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its cyclopropyl ring, which is substituted with a methyl group and a 1-methyl-1H-imidazol-2-yl group, making it a valuable candidate for various biological and medicinal studies.

The chemical structure of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol is particularly noteworthy due to the presence of the cyclopropyl ring, which imparts unique physical and chemical properties. The cyclopropyl ring is known for its high reactivity due to the strain induced by the three-membered ring. This strain can lead to interesting reactivity patterns and can be exploited in synthetic chemistry to create complex molecules with specific functionalities.

The imidazole moiety, specifically the 1-methyl-1H-imidazol-2-yl group, is another key feature of this compound. Imidazoles are widely recognized for their biological activity and are found in many natural products and pharmaceuticals. They are known to form hydrogen bonds and coordinate with metal ions, which can be crucial for their biological functions. In the context of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol, this imidazole group may play a significant role in its potential therapeutic applications.

Recent studies have explored the biological activity of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol. One notable area of research is its potential as an antifungal agent. Imidazole derivatives are well-known for their antifungal properties, and preliminary studies have shown that 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol exhibits promising activity against various fungal strains. This makes it a potential candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol has also been investigated for its potential as an anticancer agent. The cyclopropyl ring and the imidazole moiety can both contribute to its anticancer activity through different mechanisms. For instance, the cyclopropyl ring can induce DNA damage and disrupt cell cycle progression, while the imidazole group can interact with specific proteins involved in cancer cell signaling pathways. These combined effects make 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol a promising lead compound for further development in cancer therapy.

The synthesis of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol has been reported in several scientific publications. One common synthetic route involves the reaction of a cyclopropanecarboxaldehyde derivative with an imidazole derivative under specific conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques such as transition metal-catalyzed reactions have also been employed to improve the efficiency of the synthesis process.

In terms of physical properties, 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanol is typically a white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These solubility characteristics are important considerations for its use in various applications, including pharmaceutical formulations and analytical methods.

The stability of 2,2-dimethyl-1-(1-methyl-1H-imidazol-2-y)cyclopropylmethanol under different conditions has also been studied. It is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Proper storage conditions are essential to maintain its integrity and ensure consistent performance in experiments.

In conclusion, 2,2-dimethyl-1-(1-methyl-H-imidazol--y)cyclopropylmethanol (CAS No. 000000) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.